![molecular formula C15H12Cl3NO3 B3547096 2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide](/img/structure/B3547096.png)
2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide
Overview
Description
2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide, also known as AG-1478, is a small molecule tyrosine kinase inhibitor that has been widely used in scientific research. It is a potent inhibitor of the epidermal growth factor receptor (EGFR) and has been shown to have significant effects on various cellular processes.
Mechanism of Action
2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide works by binding to the ATP-binding site of EGFR, thereby preventing the receptor from phosphorylating downstream signaling molecules. This results in the inhibition of various cellular processes, including cell proliferation, migration, and survival.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on various cellular processes. It inhibits the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, as well as the formation of new blood vessels (angiogenesis).
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide is its high potency and specificity for EGFR. This makes it a valuable tool for studying the role of EGFR in various cellular processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to use in long-term studies.
Future Directions
There are several future directions for the use of 2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide in scientific research. One potential area of study is the role of EGFR in the development of drug resistance in cancer cells. Additionally, this compound could be used in combination with other drugs to enhance their efficacy in cancer therapy. Finally, further studies are needed to fully understand the physiological effects of this compound and its potential as a therapeutic agent.
Scientific Research Applications
2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide has been widely used in scientific research as a tool to study the role of EGFR in various cellular processes. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound has been used to study the role of EGFR in various physiological processes, such as wound healing and angiogenesis.
properties
IUPAC Name |
2,5-dichloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl3NO3/c1-21-13-7-14(22-2)12(6-11(13)18)19-15(20)9-5-8(16)3-4-10(9)17/h3-7H,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWBCHCQBAUTNBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=O)C2=C(C=CC(=C2)Cl)Cl)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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